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Compound of Interest

Compound Name: 1-Phenyl-1-hexanol

Cat. No.: B1583550

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of commercial sources for 1-Phenyl-1-hexanol (CAS No. 4471-05-0),
along with key technical data and relevant experimental protocols. This a-pentylbenzyl alcohol
Is a versatile building block in organic synthesis.

Commercial Availability

1-Phenyl-1-hexanol is available from a range of chemical suppliers, catering to different
research and development needs. The purity and available quantities vary by supplier, as
detailed in the table below. It is primarily intended for research and development purposes and
not for direct human or veterinary use.[1]
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) ) Available
Supplier Brand Purity . Notes
Quantities
o S 19, 5g, 254, Intended for lab
CymitQuimica Apollo Scientific 99%
100g use only.
Described as a
. . component in
Biosynth Biosynth 0.25g, 2.5¢
detergent
compositions.
Biochemical for
Santa Cruz ]
) SCBT proteomics
Biotechnology
research.[1]
Colorless to
TCI America TCI >98.0% (GC) 5g, 259 almost colorless
clear liquid.[2]
Fisher Scientific TCI America 98.0+% 5g, 25¢g
Bulk quantities
_ Career Henan _
ChemicalBook ) 95-99% Inquire may be
Chemical Co. _
available.[3]
ZHENGZHOU N
Bulk quantities
_ JIUYI TIME NEW _ _
ChemicalBook 99%min Inquire may be
MATERIALS _
available.[3]
CO,.LTD.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-Phenyl-1-hexanol.
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Property Value Source
CAS Number 4471-05-0 [1]12]
Molecular Formula C12H180 [1]14]
Molecular Weight 178.27 g/mol [4]
Appearance Colorl.ess' to Almost colorless 2]

clear liquid
Boiling Point 172 °C
IUPAC Name 1-phenylhexan-1-ol [4]
Synonyms a-Pentylbenzyl Alcohol [1112]

Experimental Protocols

Synthesis of 1-Phenyl-1-hexanol via Grighard Reaction

This protocol describes a general method for the synthesis of secondary benzyl alcohols, such

as 1-Phenyl-1-hexanol, through the Grignard reaction.[5][6][7]

Materials:

e Bromopentane

e Magnesium turnings

o Anhydrous diethyl ether

e Benzaldehyde

e Saturated aqueous ammonium chloride solution

¢ Anhydrous sodium sulfate

o Standard glassware for inert atmosphere reactions (three-necked flask, dropping funnel,

condenser)
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Procedure:

o Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert
atmosphere (e.g., argon or nitrogen), place magnesium turnings. Add a solution of
bromopentane in anhydrous diethyl ether dropwise via a dropping funnel. The reaction is
initiated by gentle warming or the addition of a small crystal of iodine. Once the reaction
starts, maintain a gentle reflux by controlling the addition rate of the alkyl halide. After the
addition is complete, continue to stir the mixture at room temperature for 1-2 hours to ensure
complete formation of the pentylmagnesium bromide.

e Reaction with Benzaldehyde: Cool the Grignard reagent to 0 °C using an ice bath. Add a
solution of benzaldehyde in anhydrous diethyl ether dropwise to the stirred Grignard reagent.
Maintain the temperature at O °C during the addition. After the addition is complete, allow the
reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

o Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride. This will precipitate magnesium salts. Extract the product with diethyl ether.

 Purification: Separate the organic layer, wash it with brine, and dry it over anhydrous sodium
sulfate. Filter the drying agent and remove the solvent under reduced pressure. The crude 1-
Phenyl-1-hexanol can be further purified by vacuum distillation.

Purification of 1-Phenyl-1-hexanol

For the removal of acidic impurities like cresols, a method involving treatment with an alkali
metal benzylate followed by distillation can be employed.[8][9]

Materials:

Crude 1-Phenyl-1-hexanol

Sodium hydroxide

Benzyl alcohol (as a solvent for the base)

Distillation apparatus

Procedure:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1583550?utm_src=pdf-body
https://www.benchchem.com/product/b1583550?utm_src=pdf-body
https://www.benchchem.com/product/b1583550?utm_src=pdf-body
https://patents.google.com/patent/US3523978A/en
https://patents.google.com/patent/DE1668646B1/en
https://www.benchchem.com/product/b1583550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Prepare a solution of sodium hydroxide in benzyl alcohol.
¢ Introduce the crude 1-Phenyl-1-hexanol into a distillation apparatus.

o The purification can be performed in a counter-current distillation column where the vapor of
the crude alcohol meets a descending flow of the alkaline solution.[9]

 Alternatively, for a batch process, add the alkaline solution to the crude alcohol and perform
a vacuum distillation. The cresol impurities will react with the base to form less volatile salts,
allowing the purified 1-Phenyl-1-hexanol to be distilled.

GC-MS Analysis of 1-Phenyl-1-hexanol

This protocol outlines a general procedure for the analysis of aromatic alcohols using Gas
Chromatography-Mass Spectrometry (GC-MS).[10]

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)

o A polar capillary column (e.g., DB-Wax or similar) is suitable for the separation of alcohols.
Procedure:

o Sample Preparation: Prepare a dilute solution of the 1-Phenyl-1-hexanol sample in a
volatile solvent such as dichloromethane or ethanol.

e GC Conditions:
o Injector Temperature: 250 °C
o Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program: Start at a low temperature (e.g., 60 °C), hold for a few
minutes, then ramp the temperature up to a final temperature (e.g., 240 °C) at a rate of 10-
20 °C/min.

o Injection Mode: Split or splitless, depending on the sample concentration.
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¢ MS Conditions:

o lonization Mode: Electron lonization (EIl) at 70 eV.

o Mass Range: Scan from m/z 35 to 350.

o lon Source Temperature: 230 °C.

» Data Analysis: Identify the 1-Phenyl-1-hexanol peak by its retention time and mass

spectrum. The mass spectrum can be compared to a reference library (e.g., NIST). Purity is

determined by the relative area of the main peak.

Biological Context and Signaling Pathway

While specific studies on the biological activity and signaling pathways of 1-Phenyl-1-hexanol

are limited, research on the structurally related compound, benzyl alcohol, provides insight into

a potential mechanism of action. Benzyl alcohol has been shown to induce the aggregation of

proteins, such as interferon a-2a, by promoting a partially unfolded intermediate state.[11] This

interaction can be critical in the context of pharmaceutical formulations where benzyl alcohol is

used as a preservative. The following diagram illustrates this proposed mechanism.
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Caption: Proposed mechanism of protein aggregation induced by benzyl alcohol derivatives.
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This diagram illustrates how a native protein, upon interaction with a compound like 1-Phenyl-
1-hexanol, can be destabilized into a partially unfolded intermediate. This intermediate is prone
to self-association, leading to the formation of protein aggregates. This process is of significant
interest in drug development, particularly in the formulation of protein-based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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